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For Researchers, Scientists, and Drug Development Professionals

Introduction
Variculanol is a structurally complex sesterterpenoid natural product with established

antiparasitic properties. Isolated from the fungus Aspergillus variecolor, this molecule presents

a unique tricyclic scaffold that has garnered interest within the scientific community. This

technical guide provides a comprehensive overview of the chemical structure of Variculanol,
including its detailed chemical properties, and available data on its biological activity. The

information is intended to serve as a foundational resource for researchers engaged in natural

product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Properties
Variculanol is distinguished by its intricate 5/12/5 tricyclic ring system. The structure and

absolute stereochemistry were elucidated by Singh et al. in 1991 through extensive

spectroscopic analysis.[1]

Table 1: Chemical Identifiers and Properties of
Variculanol
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Property Value Reference

IUPAC Name

(1R,2R,3aS,4R,5E,8aR,11aR,

12E,14aS)-1,2,3,3a,4,7,8,8a,9,

10,11,11a,14,14a-

tetradecahydro-3a,6,12-

trimethyl-9-methylene-1-(1-

methylethyl)-

dicyclopenta[a,f]cyclododecen

e-2,4-diol

[1]

CAS Number 135513-21-2 [1]

Molecular Formula C₂₅H₄₀O₂ [1]

Molecular Weight 372.6 g/mol [1]
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Biological Activity
The primary reported biological activity of Variculanol is its toxicity against the protozoan

parasite Eimeria tenella, the causative agent of coccidiosis in poultry. This finding suggests a

potential application for Variculanol as an anticoccidial agent.

Anticoccidial Activity
At present, specific quantitative data, such as the half-maximal inhibitory concentration (IC50)

of Variculanol against Eimeria tenella, are not readily available in the public domain. The initial

discovery highlighted its toxic effect, but further detailed studies on its potency and efficacy are

required.

Experimental Protocols
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The foundational experimental work on Variculanol was conducted by Singh et al. (1991).

While the full, detailed experimental protocols from the original publication are not accessible

through open-access channels, the following summarizes the key experimental stages

described in the publication's abstract and related literature.

Isolation and Purification of Variculanol
The isolation of Variculanol was achieved from the fermentation broth of Aspergillus variecolor.

A general workflow for the isolation of fungal secondary metabolites is depicted below.
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Fermentation

Extraction

Purification

Aspergillus variecolor Culture

Solid-State Fermentation (FERMEX method)

Extraction with Organic Solvent

Crude Extract

Chromatographic Separation (e.g., Silica Gel, HPLC)

Pure Variculanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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